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Compound of Interest

Compound Name: Ddmvd

Cat. No.: B049657 Get Quote

Due to the ambiguity of the acronym "DDMVD," this guide provides detailed disposal

procedures for two common laboratory chemicals, N,N-Dimethylformamide (DMF) and

Dodecyl-β-D-maltoside (DDM), which are plausible intended subjects of the query. Adherence

to proper disposal protocols is critical for ensuring laboratory safety and environmental

protection.

N,N-Dimethylformamide (DMF)
N,N-Dimethylformamide is a flammable liquid and is harmful in contact with skin, causes

serious eye irritation, and may damage an unborn child.[1] Proper handling and disposal are

crucial for minimizing health risks.

Safety and Handling Precautions:
Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.[2][3]

Ventilation: Use only in a well-ventilated area with appropriate exhaust ventilation.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2] Use non-sparking tools.[1]

Static Discharge: Take precautionary measures against static discharge.[2][3]

Storage: Keep containers tightly closed.[1]
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Quantitative Data:
Property Value

Appearance Colorless Liquid[1][4]

Odor Weakly amine-like / Rotten-egg like[1][4]

pH 7 at 200 g/l of H2O, at 20°C[1]

Melting Point -61 °C[1][4]

Boiling Point 153 °C at 1013 hPa[1][4]

Flash Point 58 °C (closed cup)[1][4]

Explosion Limits Lower: 2.2% (V), Upper: 16% (V)[1]

Vapor Pressure 3.77 hPa at 20°C[1]

Density 0.949 g/ml at 20°C[1]

Water Solubility Soluble at 20°C[1]

Auto-Ignition Temp. 410 °C[1]

Disposal Procedure:
The primary method for the disposal of N,N-Dimethylformamide is through incineration by a

licensed hazardous waste disposal facility.

In the event of a spill, the following steps should be taken:

Ensure Safety: Evacuate unnecessary personnel and ensure adequate ventilation. Remove

all sources of ignition.

Containment: Absorb the spill with an inert absorbent material such as sand, diatomaceous

earth, or a universal binding agent.[3]

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal.

Decontamination: Wash the spill area thoroughly with soap and water.
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Disposal: The container with the absorbed material should be labeled as hazardous waste

and sent for incineration at a licensed facility.

Disposal Workflow Diagram:

On-Site Handling
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Decontaminate the spill area
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Waste Pickup
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Caption: Workflow for the safe disposal of N,N-Dimethylformamide waste.
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Dodecyl-β-D-maltoside (DDM)
Dodecyl-β-D-maltoside is a non-ionic detergent commonly used in biochemistry. While not

classified as hazardous under GHS, proper disposal is still necessary to prevent environmental

contamination.[5]

Safety and Handling Precautions:
Personal Protective Equipment (PPE): It is recommended to wear standard laboratory PPE,

including gloves and eye protection.

Ventilation: Use in a well-ventilated area.

Spill Response: In case of a spill, take up the material mechanically and place it in an

appropriate container for disposal.[5] Avoid creating dust.

Environmental Precautions: Keep away from drains, surface water, and ground water.[5]

Disposal Procedure:
For the disposal of Dodecyl-β-D-maltoside, it should be collected and sent to a licensed

disposal company.

Segregation: Collect waste DDM, including contaminated labware, separately from other

waste streams.

Containment: Place solid waste in a clearly labeled, sealed container. For solutions, use a

leak-proof container.

Storage: Store the waste container in a designated area away from general laboratory traffic.

Disposal: Arrange for pickup and disposal by a licensed chemical waste management

company.

Disposal Workflow Diagram:
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Caption: Step-by-step process for the proper disposal of Dodecyl-β-D-maltoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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